Cas no 392320-12-6 (N-[5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl]-N-benzylacetamide)

• Product Name: N-[5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl]-N-benzylacetamide
• CAS No: 392320-12-6
• MF: C₂₁H₂₅N₃OS
• MW: 367.507703542709
• CID: 5815464
• PubChem ID: 3493982
• Update Time: 2025-08-05

N-[5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl]-N-benzylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-((3r,5r,7r)-adamantan-1-yl)-1,3,4-thiadiazol-2-yl)-N-benzylacetamide
• Acetamide, N-(phenylmethyl)-N-(5-tricyclo[3.3.1.13,7]dec-1-yl-1,3,4-thiadiazol-2-yl)-
• 392320-12-6
• SR-01000906616
• N-[5-(1-adamantyl)-1,3,4-thiadiazol-2-yl]-N-benzylacetamide
• AB00667767-01
• Oprea1_742235
• AKOS024577548
• SR-01000906616-1
• F0417-2428
• N-[5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl]-N-benzylacetamide

• Inchi： 1S/C21H25N3OS/c1-14(25)24(13-15-5-3-2-4-6-15)20-23-22-19(26-20)21-10-16-7-17(11-21)9-18(8-16)12-21/h2-6,16-18H,7-13H2,1H3
• InChI Key： FHLMMZVQXAGLTP-UHFFFAOYSA-N
• SMILES： C(N(CC1=CC=CC=C1)C1=NN=C(C23CC4CC(CC(C4)C2)C3)S1)(=O)C

Computed Properties

• Exact Mass: 367.17183360g/mol
• Monoisotopic Mass: 367.17183360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 74.3Ų

Experimental Properties

• Density: 1.282±0.06 g/cm3(Predicted)
• Boiling Point: 524.3±43.0 °C(Predicted)
• pka: 1.04±0.10(Predicted)

Additional information on N-[5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl]-N-benzylacetamide

Comprehensive Overview of N-[5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl]-N-benzylacetamide (CAS No. 392320-12-6)

N-[5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl]-N-benzylacetamide, with the CAS number 392320-12-6, is a structurally unique compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule combines an adamantane moiety with a 1,3,4-thiadiazole ring and a benzylacetamide group, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its molecular architecture, which may contribute to enhanced bioavailability and target specificity.

The adamantane group in this compound is known for its lipophilic properties, which can improve membrane permeability—a critical factor in central nervous system (CNS) drug design. Meanwhile, the 1,3,4-thiadiazole scaffold is celebrated for its diverse biological activities, including antimicrobial, antiviral, and anti-inflammatory effects. When combined with the N-benzylacetamide moiety, this compound exhibits a synergistic potential that aligns with current trends in multi-target drug development, a hot topic in modern pharmacology.

In recent years, the scientific community has increasingly focused on small-molecule modulators of protein-protein interactions (PPIs), and N-[5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl]-N-benzylacetamide may offer promising leads in this area. Its structural features suggest possible interactions with hydrophobic protein pockets, a property highly sought after in oncology and neurodegenerative disease research. This aligns with growing public interest in "next-generation therapeutics" and "precision medicine," as evidenced by rising search volumes for these terms.

From a synthetic chemistry perspective, the preparation of CAS 392320-12-6 involves sophisticated organic transformations that highlight contemporary advancements in heterocyclic chemistry. The incorporation of the adamantane group presents particular challenges in regioselectivity and yield optimization—subjects frequently discussed in academic forums and industrial R&D circles. These synthetic considerations are crucial for researchers searching for "scalable synthesis methods" or "green chemistry approaches" to complex molecules.

The physicochemical properties of N-[5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl]-N-benzylacetamide have been carefully characterized, with studies focusing on its solubility profile, stability under physiological conditions, and potential formulation strategies. These aspects are particularly relevant given the current emphasis on "drug-like properties" and "developability criteria" in pharmaceutical pipelines—topics that consistently rank high in scientific literature searches.

While not yet widely commercialized, this compound represents an important case study in structure-activity relationship (SAR) optimization. The strategic placement of the adamantane and thiadiazole components offers valuable insights for medicinal chemists working on bioisosteric replacements—a technique frequently searched by researchers looking to improve patentability and efficacy of lead compounds.

In biochemical assays, preliminary data suggests that 392320-12-6 may interact with specific enzymatic targets involved in cellular signaling pathways. This has sparked interest in its potential as a research tool for studying disease mechanisms, particularly in areas where traditional small molecules have shown limitations. Such applications resonate with the growing demand for "novel chemical probes" and "mechanistic studies" in academic and industrial settings.

The intellectual property landscape surrounding this compound reflects broader trends in pharmaceutical innovation. Patent analyses reveal strategic claims around the 1,3,4-thiadiazole-adamantane hybrid structure, highlighting its perceived value in competitive therapeutic areas. This aligns with frequent searches for "patentable chemical space" and "scaffold hopping strategies" among drug discovery professionals.

From an analytical chemistry standpoint, N-[5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl]-N-benzylacetamide presents interesting challenges in method development. Its unique UV absorption profile and mass fragmentation pattern have been documented, providing valuable reference data for laboratories engaged in "compound characterization" or "impurity profiling"—common search terms in quality control contexts.

As research continues, the potential therapeutic applications of this compound remain an active area of investigation. Its structural features position it well for exploration in multiple therapeutic areas, though further studies are needed to fully elucidate its pharmacological potential. This cautious optimism reflects the balanced approach required in early-stage drug development—a perspective often sought by investors and researchers analyzing "emerging chemical entities."

The environmental fate and biodegradation profile of CAS 392320-12-6 represent another dimension of current research interest. With increasing regulatory focus on "green pharmaceuticals" and "sustainable chemistry," understanding the ecological impact of novel compounds has become essential—a trend mirrored in rising searches for "environmental risk assessment" methodologies.

In conclusion, N-[5-(adamantan-1-yl)-1,3,4-thiadiazol-2-yl]-N-benzylacetamide exemplifies the innovative spirit of modern medicinal chemistry. Its unique combination of structural elements addresses several current challenges in drug discovery while offering multiple avenues for further exploration. As the scientific community continues to investigate this intriguing molecule, it serves as a compelling example of how strategic molecular design can yield compounds with significant research and potential therapeutic value.